Cas no 1249095-65-5 (4-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine)

4-(Dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine is a specialized organic compound featuring a 1,2,4-triazole core substituted with dimethyl and 2-methylbutan-2-amine functional groups. Its structural design imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for bioactive molecules. The triazole moiety enhances stability and binding affinity, while the amine group offers versatility for further derivatization. This compound is valued for its synthetic flexibility and potential role in developing novel therapeutic agents or crop protection chemicals. High purity and well-defined stereochemistry ensure consistency in research and industrial applications. Proper handling and storage under inert conditions are recommended to maintain stability.
4-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine structure
1249095-65-5 structure
Product Name:4-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine
CAS No:1249095-65-5
MF:C9H18N4
MW:182.266021251678
MDL:MFCD16169270
CID:5606113
PubChem ID:62048546
Update Time:2025-11-01

4-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1249095-65-5
    • EN300-881032
    • CS-0276349
    • 4-(4,5-Dimethyl-4h-1,2,4-triazol-3-yl)-2-methylbutan-2-amine
    • 4-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine
    • 4H-1,2,4-Triazole-3-propanamine, α,α,4,5-tetramethyl-
    • MDL: MFCD16169270
    • Inchi: 1S/C9H18N4/c1-7-11-12-8(13(7)4)5-6-9(2,3)10/h5-6,10H2,1-4H3
    • InChI Key: LIALYFDEEAYUMR-UHFFFAOYSA-N
    • SMILES: NC(C)(C)CCC1=NN=C(C)N1C

Computed Properties

  • Exact Mass: 182.153146591g/mol
  • Monoisotopic Mass: 182.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 331.1±44.0 °C(Predicted)
  • pka: 9.98±0.25(Predicted)

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Additional information on 4-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine

Recent Advances in the Study of 4-(Dimethyl-4H-1,2,4-Triazol-3-yl)-2-Methylbutan-2-Amine (CAS: 1249095-65-5)

The compound 4-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine (CAS: 1249095-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and amine functional groups, has demonstrated promising potential in various therapeutic applications, particularly in the modulation of neurological and psychiatric disorders. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key findings from recent research is the compound's role as a potent modulator of neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, suggesting its utility in treating conditions such as depression, anxiety, and schizophrenia. A 2023 study published in the Journal of Medicinal Chemistry highlighted its high affinity for 5-HT2A receptors, which could explain its psychoactive effects and therapeutic potential. The study utilized advanced computational modeling and in vitro assays to confirm these interactions, providing a robust foundation for further investigation.

In addition to its neurological applications, 4-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine has also been explored for its anti-inflammatory and immunomodulatory properties. A recent preprint on BioRxiv reported its efficacy in reducing pro-inflammatory cytokines in murine models, indicating potential applications in autoimmune diseases and chronic inflammation. The study employed a combination of molecular docking and in vivo experiments to validate these effects, though further clinical trials are needed to confirm these findings in humans.

The synthesis and optimization of this compound have also been a focal point of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route that improves yield and purity while reducing production costs. This advancement is critical for scaling up production for potential clinical use. The paper also discussed the compound's stability under various physiological conditions, which is a key consideration for drug development.

Despite these promising developments, challenges remain. The pharmacokinetics and long-term safety profile of 4-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine are not yet fully understood. Preliminary toxicology studies have raised concerns about potential hepatotoxicity at high doses, as reported in a 2023 Toxicology Reports article. Researchers emphasize the need for comprehensive preclinical studies to address these issues before advancing to human trials.

In conclusion, 4-(dimethyl-4H-1,2,4-triazol-3-yl)-2-methylbutan-2-amine represents a compelling area of research with significant therapeutic potential. Its multifaceted pharmacological effects, coupled with recent advancements in synthesis and characterization, make it a promising candidate for further development. However, rigorous safety and efficacy studies are essential to fully realize its clinical applications. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its potential in combination therapies.

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